Cas no 1115911-90-4 (methyl 2-{[2-(3-chlorophenyl)-6-{[(2,4-difluorophenyl)carbamoyl]amino}quinolin-4-yl]oxy}acetate)

• Product Name: methyl 2-{[2-(3-chlorophenyl)-6-{[(2,4-difluorophenyl)carbamoyl]amino}quinolin-4-yl]oxy}acetate
• CAS No: 1115911-90-4
• MF: C₂₅H₁₈ClF₂N₃O₄
• MW: 497.877932071686
• CID: 5397625
• Update Time: 2025-06-11

methyl 2-{[2-(3-chlorophenyl)-6-{[(2,4-difluorophenyl)carbamoyl]amino}quinolin-4-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[[2-(3-chlorophenyl)-6-[[[(2,4-difluorophenyl)amino]carbonyl]amino]-4-quinolinyl]oxy]acetate
• methyl 2-{[2-(3-chlorophenyl)-6-{[(2,4-difluorophenyl)carbamoyl]amino}quinolin-4-yl]oxy}acetate

• Inchi： 1S/C25H18ClF2N3O4/c1-34-24(32)13-35-23-12-22(14-3-2-4-15(26)9-14)30-20-8-6-17(11-18(20)23)29-25(33)31-21-7-5-16(27)10-19(21)28/h2-12H,13H2,1H3,(H2,29,31,33)
• InChI Key： KOJCOPWOFSHVRO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1C2C(N=C(C3=CC=CC(Cl)=C3)C=1)=CC=C(NC(NC1=CC=C(F)C=C1F)=O)C=2

Experimental Properties

• Density: 1.450±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 536.4±50.0 °C(Predicted)
• pka: 11.91±0.70(Predicted)

Additional information on methyl 2-{[2-(3-chlorophenyl)-6-{[(2,4-difluorophenyl)carbamoyl]amino}quinolin-4-yl]oxy}acetate

Methyl 2-{[2-(3-Chlorophenyl)-6-{[(2,4-Difluorophenyl)carbamoyl]amino}quinolin-4-yl]oxy}acetate (CAS No. 1115911-90-4): A Comprehensive Overview

Methyl 2-{[2-(3-chlorophenyl)-6-{[(2,4-difluorophenyl)carbamoyl]amino}quinolin-4-yl]oxy}acetate (CAS No. 1115911-90-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a derivative of quinoline and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The molecular structure of methyl 2-{[2-(3-chlorophenyl)-6-{[(2,4-difluorophenyl)carbamoyl]amino}quinolin-4-yl]oxy}acetate is characterized by a quinoline core, a chlorophenyl substituent, and a difluorophenyl carbamoyl group. These structural elements endow the compound with specific pharmacological properties, making it a subject of interest for researchers exploring new therapeutic agents.

Recent studies have highlighted the potential of CAS No. 1115911-90-4 in various biological contexts. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant in the context of chronic inflammatory diseases, where current treatments often have limited efficacy or significant side effects.

Another promising application of methyl 2-{[2-(3-chlorophenyl)-6-{[(2,4-difluorophenyl)carbamoyl]amino}quinolin-4-yl]oxy}acetate is in the field of oncology. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt specific signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer.

In addition to its anti-inflammatory and anti-cancer properties, CAS No. 1115911-90-4 has also been investigated for its potential neuroprotective effects. Animal models have shown that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and ischemic stroke. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and neuroinflammation, both of which are key factors in neurodegenerative disorders.

The pharmacokinetic profile of methyl 2-{[2-(3-chlorophenyl)-6-{[(2,4-difluorophenyl)carbamoyl]amino}quinolin-4-yl]oxy}acetate has also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. Its oral bioavailability is relatively high, and it exhibits good stability in plasma and tissues.

To further evaluate the safety and efficacy of CAS No. 1115911-90-4, several clinical trials are currently underway. These trials aim to assess the compound's performance in human subjects across different disease indications. Early results from phase I trials have shown promising safety profiles with no major adverse effects reported at therapeutic doses.

In conclusion, methyl 2-{[2-(3-chlorophenyl)-6-{[(2,4-difluorophenyl)carbamoyl]amino}quinolin-4-yl]oxy}acetate (CAS No. 1115911-90-4) represents a promising candidate for the development of new therapeutic agents targeting inflammatory diseases, cancer, and neurodegenerative disorders. Its unique molecular structure and multifaceted biological activities make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical science.